N~4~-(3,4-dimethylphenyl)-N~6~-(2-methoxybenzyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine

• IUPAC Name: 4-N-(3,4-dimethylphenyl)-6-N-[(2-methoxyphenyl)methyl]-1-phenylpyrazolo[3,4-d]pyrimidine-4,6-diamine
• InChI: InChI=1S/C27H26N6O/c1-18-13-14-21(15-19(18)2)30-25-23-17-29-33(22-10-5-4-6-11-22)26(23)32-27(31-25)28-16-20-9-7-8-12-24(20)34-3/h4-15,17H,16H2,1-3H3,(H2,28,30,31,32)
• InChI Key: JXKSOZFWQCBCGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=C3C=NN(C3=NC(=N2)NCC4=CC=CC=C4OC)C5=CC=CC=C5)C
• Molecular Formula: C27H26N6O
• Molecular Weight: 450.5 g/mol

Description

This compound is a pyrazolo[3,4-d]pyrimidine derivative. Pyrazolo[3,4-d]pyrimidines are a class of compounds that have been studied for their potential biological activities. The specific substituents on this molecule - the 3,4-dimethylphenyl group, the 2-methoxybenzyl group, and the phenyl group - may confer unique properties to it.

Scientific Research Applications

Organic Synthesis and Material Science

Compounds with a pyrazolo[3,4-d]pyrimidine core are often subjects of interest in organic synthesis due to their potential as intermediates in the synthesis of various heterocyclic compounds. For example, the work of Cobo et al. (2018) demonstrates the synthetic sequence and molecular structures of highly substituted pyrimidines, showcasing the significance of such structures in developing advanced materials and pharmaceuticals (Cobo et al., 2018). These findings suggest that N4-(3,4-dimethylphenyl)-N6-(2-methoxybenzyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine could also serve as a precursor in the synthesis of novel organic compounds.

Pharmacological Research

Similarly, pyrimidine derivatives are frequently explored for their biological activities. For instance, Gorle et al. (2016) synthesized a series of pyrimidine derivatives linked with morpholinophenyl and evaluated their larvicidal activity (Gorle et al., 2016). This underscores the potential of pyrimidine-based compounds in developing new insecticides or drugs. Therefore, our compound of interest may also possess biological activities worth investigating.

Advanced Polymeric Materials

Moreover, the development of polyimides incorporating pyridine and pyrimidine units, as discussed by Zhang et al. (2005), highlights the application of such compounds in creating materials with exceptional thermal and oxidative stability (Zhang et al., 2005). This suggests that derivatives of N4-(3,4-dimethylphenyl)-N6-(2-methoxybenzyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine could find applications in the field of high-performance polymers.